Cas no 4468-57-9 (2,3-Dimethoxyphenylacetonitrile)

2,3-Dimethoxyphenylacetonitrile structure
4468-57-9 structure
Product Name:2,3-Dimethoxyphenylacetonitrile
CAS No:4468-57-9
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD00016387
CID:330924
PubChem ID:138263
Update Time:2025-04-19

2,3-Dimethoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,2,3-dimethoxy-
    • 2,3-Dimethoxyphenylacetonitrile
    • 2-(2,3-dimethoxyphenyl)acetonitrile
    • MFCD00016387
    • (2,3-dimethoxyphenyl)acetonitrile
    • 4468-57-9
    • AKOS006343924
    • (2,5-Dimethoxy-phenyl)-acetonitrile
    • CS-0199427
    • AS-43972
    • DTXSID40196274
    • SCHEMBL4160051
    • VAOKGCHIOACZHR-UHFFFAOYSA-N
    • FT-0676295
    • A24718
    • veratrol-3-acetonitrile
    • DTXCID50118765
    • DB-019775
    • 2,3-(Dimethoxyphenyl)acetonitrile
    • MDL： MFCD00016387
    • Inchi： 1S/C10H11NO2/c1-12-9-5-3-4-8(6-7-11)10(9)13-2/h3-5H,6H2,1-2H3
    • InChI Key： VAOKGCHIOACZHR-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC=CC=1CC#N)OC

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1,13 g/cm3
  • Boiling Point: 125°C 1mm
  • Flash Point: 109.8°C
  • Refractive Index: 1.511
  • PSA: 42.25000
  • LogP: 1.76988
  • Solubility: Uncertain

2,3-Dimethoxyphenylacetonitrile Security Information

  • Hazardous Material Identification： T
  • HazardClass：TOXIC

2,3-Dimethoxyphenylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3-Dimethoxyphenylacetonitrile Pricemore >>

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TRC
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TRC
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abcr
AB150553-5 g
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abcr
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2,3-Dimethoxyphenylacetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4468-57-9)2,3-Dimethoxyphenylacetonitrile
Order Number:A940023
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:32
Price ($):214.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4468-57-9)2,3-Dimethoxyphenylacetonitrile
A940023
Purity:99%
Quantity:25g
Price ($):214.0
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